Cas no 1670-87-7 (SD-169)

Sd-169 is an ATP competitive MAPK p38 with oral activity α The IC50 value of inhibitor is 3.2 nm Sd-169 vs p38 β MAPK also had a weak inhibitory effect, and its IC50 value was 122 nm Sd-169 prevents the development of diabetes by inhibiting the infiltration and activation of T cells

SD-169 structure

Product Name:SD-169

CAS No:1670-87-7

Molecular Formula:C₉H₈N₂O

Molecular Weight:160.17262

MDL:MFCD07779486

CID:41772

PubChem ID:14973220

SD-169 Properties

Names and Identifiers

- 1H-Indole-5-carboxamide
- Indole-5-carboxamide
- SD 169
- SD-169
- 5-CarbaMoylindole
- 5-(AMinocarbonyl)-1H-indole
- 1H-Indole-5-carboxamide(9CI)
- p38 MAP Kinase Inhibitor VII, SD-169
- 5-(Aminocarbonyl)-1H-indole, 5-Carbamoylindole, 5-Carboxamidoindole
- 1H-INDOLE-5-CARBOXAMIDE, 97%
- HY-W015445
- NCGC00162142-02
- CHEBI:93599
- AS-16234
- Q27165292
- NCGC00261386-01
- HMS3244J21
- SMR001456333
- AKOS013029770
- NCGC00162142-03
- CHEMBL1435541
- BDBM93020
- 5-Carboxamidoindole
- HMS3244I21
- LP00701
- MFCD07779486
- J-504708
- DTXSID50566323
- SD169
- MLS006010711
- GQMYQEAXTITUAE-UHFFFAOYSA-N
- HMS3413H04
- FT-0670336
- HMS3229J11
- 1H-Indole-5-carboxylic acid amide
- 1~{H}-indole-5-carboxamide
- Tox21_500701
- BCP01964
- SCHEMBL170646
- NCGC00162142-01
- Z1151517060
- 1670-87-7
- HMS3262M03
- CS-W016161
- EN300-1252841
- HMS3244I22
- SDCCGSBI-0207176.P002
- HMS3267H21
- p38 MAP Kinase Inhibitor VII, SD-169 - CAS 1670-87-7
- BRD-K91904471-001-01-6
- SD169?
- Indole-5-carboxamide; 5-(Aminocarbonyl)-1H-indole; 5-Carbamoylindole; SD 169
- DA-67501
- BRD-K91904471-001-02-4
- 1H-Indole-5-carboxamide, 97%
- +Expand
- MDL： MFCD07779486
- InChIKey： GQMYQEAXTITUAE-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H8N2O/c10-9(12)7-1-2-8-6(5-7)3-4-11-8/h1-5,11H,(H2,10,12)
- SMILES： C1=C(C=C2C=CNC2=C1)C(=O)N

Computed Properties

Exact Mass: 160.06400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 160.063662883g/mol
Heavy Atom Count: 12
Complexity: 193
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.9
Topological Polar Surface Area: 58.9Å²

Experimental Properties

LogP: 1.96710
PSA: 58.88000
Refractive Index: 1.717
Boiling Point: 457.6℃ at 760 mmHg
Melting Point: 159-163 ºC
Flash Point: 230.563°C
Color/Form: Pale-yellow to Yellow-brown Solid
Density: 1.328

SD-169 Security Information

Safety Term：S26
Safety Instruction： S26
Risk Phrases：R22; R36/37/38
Dangerous goods sign： Xn
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：Room temperature
Risk Phrases： R22;R36/37/38
Signal Word：Warning

SD-169 Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

SD-169 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003EV7-100mg	1H-Indole-5-carboxamide	1670-87-7	97%	100mg	$36.00	2024-06-19
A2B Chem LLC	AB58435-100mg	1H-Indole-5-carboxamide	1670-87-7	97%	100mg	$33.00	2024-04-20
abcr	AB306229-250 mg	1H-Indole-5-carboxamide, 97%; .	1670-87-7	97%	250mg	€156.30	2023-04-26
Ambeed	A538658-100mg	1H-indole-5-carboxamide	1670-87-7	97%	100mg	$45.0	2024-07-21
AstaTech	50908-0.25/G	1H-INDOLE-5-CARBOXAMIDE	1670-87-7	97%	0.25g	$100	2023-09-17
Axon Medchem	1357-5 mg	SD 169	1670-87-7	99%	5mg	€60.00	2023-07-10
ChemScence	CS-W016161-1g	SD-169	1670-87-7	99.44%	1g	$120.0	2022-04-27
DC Chemicals	DC8512-100 mg	SD169	1670-87-7	>98%	100mg	$300.0	2022-02-28
Enamine	EN300-1252841-0.05g	1H-indole-5-carboxamide	1670-87-7	90%	0.05g	$148.0	2023-07-10
eNovation Chemicals LLC	Y1044531-1g	1H-Indole-5-carboxamide	1670-87-7	98%	1g	$220	2022-05-25

SD-169 Suppliers

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:1670-87-7)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

SD-169 Related Literature

1. Use of carbon-13 nuclear magnetic resonance spectroscopy for determining the position of deuterium incorporation into simple alkenes and into tertiary phosphine complexes of platinum(II)

A. Derek H. Clague,Christopher Masters J. Chem. Soc. Dalton Trans. 1975 858
2. 1,3,4,5-Tetrahydrobenz[cd]indoles and related compounds. Part II.

R. E. Bowman,D. D. Evans,J. Guyett,H. Nagy,J. Weale,D. J. Weyell,A. C. White J. Chem. Soc. Perkin Trans. 1 1972 1926
3. A threonine turnstile defines a dynamic amphiphilic binding motif in the AAA ATPase p97 allosteric binding site

James C. Burnett,Chaemin Lim,Brian D. Peyser,Lalith P. Samankumara,Marina Kovaliov,Raffaele Colombo,Stacie L. Bulfer,Matthew G. LaPorte,Ann R. Hermone,Connor F. McGrath,Michelle R. Arkin,Rick Gussio,Donna M. Huryn,Peter Wipf Org. Biomol. Chem. 2017 15 4096
4. The indole nucleus as a selective COX-2 inhibitor and anti-inflammatory agent (2011–2022)

Nisha,Snigdha Singh,Neera Sharma,Ramesh Chandra Org. Chem. Front. 2022 9 3624
5. Search for a 5-CT alternative. In vitro and in vivo evaluation of novel pharmacological tools: 3-(1-alkyl-1H-imidazol-5-yl)-1H-indole-5-carboxamides, low-basicity 5-HT7 receptor agonists

Gniewomir Latacz,Adam S. Hogendorf,Agata Hogendorf,Annamaria Lubelska,Joanna M. Wierońska,Monika Wo?niak,Paulina Cie?lik,Katarzyna Kie?-Kononowicz,Jadwiga Handzlik,Andrzej J. Bojarski Med. Chem. Commun. 2018 9 1882

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